Cas no 78608-72-7 ((2S)-2-amino-N,N-dimethylpropanamide)

• Product Name: (2S)-2-amino-N,N-dimethylpropanamide
• CAS No: 78608-72-7
• MF: C₅H₁₂N₂O
• MW: 116.161581039429
• MDL: MFCD14589690
• CID: 547882
• PubChem ID: 12653780
• Update Time: 2026-04-29

(2S)-2-amino-N,N-dimethylpropanamide Chemical and Physical Properties

Names and Identifiers

• Propanamide,2-amino-N,N-dimethyl-, (2S)-
• (2S)-2-Amino-N,N-dimethylpropanamide
• (S)-2-Amino-N,N-dimethylpropionamide
• Propanamide,2-amino-N,N-dimethyl-, (S)-
• (2S)-2-amino-N,N-dimethylpropanamide

• MDL： MFCD14589690
• Inchi： InChI=1S/C5H12N2O/c1-4(6)5(8)7(2)3/h4H,6H2,1-3H3/t4-/m0/s1
• InChI Key： WSFGOLVWRKEQOW-BYPYZUCNSA-N
• SMILES： C[C@@H](C(=O)N(C)C)N

Computed Properties

• Exact Mass: 152.072
• Monoisotopic Mass: 152.072
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 90.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2

Experimental Properties

• Density: 0.972±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 186.4±23.0 ºC (760 Torr),
• Flash Point: 66.5±22.6 ºC,
• Solubility: Extremely soluble (1000 g/l) (25 º C),
• LogP: 0.12210

Additional information on (2S)-2-amino-N,N-dimethylpropanamide

Professional Introduction to (2S)-2-amino-N,N-dimethylpropanamide (CAS No. 78608-72-7)

(2S)-2-amino-N,N-dimethylpropanamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique stereochemical configuration and chemical properties. This compound, identified by the CAS number 78608-72-7, has garnered considerable attention due to its potential applications in drug development and biochemical research. The precise stereochemistry of this amide derivative plays a crucial role in determining its biological activity, making it a subject of extensive study in medicinal chemistry.

The structure of (2S)-2-amino-N,N-dimethylpropanamide consists of an amide functional group linked to a chiral center at the 2-position, which imparts optical activity and influences its interactions with biological targets. This configuration is particularly important in the design of enantiomerically pure drugs, where the spatial arrangement of atoms can significantly affect efficacy and safety profiles. The N,N-dimethylation of the amino group enhances the compound's stability and solubility, facilitating its use in various formulations and experimental protocols.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands for asymmetric synthesis, areas where (2S)-2-amino-N,N-dimethylpropanamide has shown promise. Its unique structural features make it a valuable intermediate in the synthesis of more complex molecules, including protease inhibitors and other therapeutic agents. The compound's ability to act as a building block for enantiomerically enriched products has been explored in several high-profile research studies.

One of the most compelling aspects of (2S)-2-amino-N,N-dimethylpropanamide is its potential role in modulating biological pathways. Research indicates that amide derivatives can interact with enzymes and receptors in ways that are highly dependent on their stereochemical configuration. For instance, studies have demonstrated that enantiomerically pure amides can exhibit significantly different pharmacological effects compared to their racemic counterparts. This underscores the importance of understanding and controlling chirality in drug design.

The pharmaceutical industry has increasingly recognized the value of stereospecific compounds like (2S)-2-amino-N,N-dimethylpropanamide in developing novel therapeutics. Its applications extend beyond simple intermediates to include roles as key structural motifs in drug candidates targeting neurological disorders, inflammatory diseases, and infectious agents. The compound's versatility makes it a valuable asset in medicinal chemistry libraries, providing chemists with a scaffold for designing molecules with tailored biological activities.

Advances in synthetic methodologies have further enhanced the accessibility of (2S)-2-amino-N,N-dimethylpropanamide, enabling its production on scales suitable for both research and industrial applications. Techniques such as asymmetric hydrogenation and chiral resolution have been optimized to yield high-purity enantiomerically enriched forms of this compound. These advancements have opened new avenues for exploring its potential in drug discovery and development.

The biological activity of (2S)-2-amino-N,N-dimethylpropanamide has been investigated across multiple therapeutic areas. In particular, its interaction with proteases has been studied extensively, as proteases are key enzymes involved in numerous disease pathways. By designing analogs with enhanced binding affinity and selectivity, researchers aim to develop inhibitors that can modulate these pathways effectively. The chiral center at the 2-position is critical for achieving this selectivity, highlighting the compound's importance in rational drug design.

In addition to its role as a synthetic intermediate, (2S)-2-amino-N,N-dimethylpropanamide has been explored as a component in biochemical assays designed to screen for new drug candidates. Its well-defined structure and predictable reactivity make it an ideal candidate for use in high-throughput screening (HTS) platforms. Such assays are instrumental in identifying lead compounds that can be further optimized into viable therapeutics.

The future prospects for (2S)-2-amino-N,N-dimethylpropanamide are promising, with ongoing research focusing on expanding its applications into emerging fields such as precision medicine and targeted therapy. As our understanding of disease mechanisms grows more sophisticated, so too does the need for highly specific molecular tools like this amide derivative. Its ability to serve as a versatile building block ensures that it will remain a cornerstone of pharmaceutical innovation for years to come.